Cas no 10581-02-9 (Tributoxy(phenyl)silane)

Tributoxy(phenyl)silane structure
Tributoxy(phenyl)silane structure
Product Name:Tributoxy(phenyl)silane
CAS No:10581-02-9
MF:C18H32O3Si
MW:324.530386924744
CID:1161217
PubChem ID:619663
Update Time:2025-04-20

Tributoxy(phenyl)silane Chemical and Physical Properties

Names and Identifiers

    • Tributoxy(phenyl)silane
    • Tri(n-butoxy)phenylsilane
    • Silane, tributoxyphenyl-
    • tributoxyphenylsilane
    • AC1LDJK8
    • phenyltri(n-butoxy)silane
    • phSi(On-bu)3
    • CTK0G4601
    • Tributoxy-phenyl-silan
    • SureCN431649
    • Phenyltri-n-butoxysilan
    • tributoxy-phenyl-silane
    • Tri(n-butoxy)phenylsilane; Silane, tributoxyphenyl-; tributoxyphenylsilane; AC1LDJK8; phenyltri(n-butoxy)silane; phSi(On-bu)3; CTK0G4601; Tributoxy-phenyl-silan; SureCN431649; Phenyltri-n-butoxysilan; tributoxy-phenyl-silane;
    • DTXSID10347276
    • phenyltributoxysilane
    • 10581-02-9
    • phenyl-tributoxy-silane
    • Tributoxy(phenyl)silane #
    • SCHEMBL431649
    • Inchi: 1S/C18H32O3Si/c1-4-7-15-19-22(20-16-8-5-2,21-17-9-6-3)18-13-11-10-12-14-18/h10-14H,4-9,15-17H2,1-3H3
    • InChI Key: INUOIYMEJLOQFN-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC=CC=1)(OCCCC)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 324.21216
  • Monoisotopic Mass: 324.21207141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
  • LogP: 4.28260
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